molecular formula C11H9NO2 B8797818 3-(4-Methylphenyl)-1H-pyrrole-2,5-dione CAS No. 89931-79-3

3-(4-Methylphenyl)-1H-pyrrole-2,5-dione

Cat. No. B8797818
CAS RN: 89931-79-3
M. Wt: 187.19 g/mol
InChI Key: UJNLRBKIVGGVIP-UHFFFAOYSA-N
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Description

3-(4-Methylphenyl)-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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properties

CAS RN

89931-79-3

Product Name

3-(4-Methylphenyl)-1H-pyrrole-2,5-dione

Molecular Formula

C11H9NO2

Molecular Weight

187.19 g/mol

IUPAC Name

3-(4-methylphenyl)pyrrole-2,5-dione

InChI

InChI=1S/C11H9NO2/c1-7-2-4-8(5-3-7)9-6-10(13)12-11(9)14/h2-6H,1H3,(H,12,13,14)

InChI Key

UJNLRBKIVGGVIP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC(=O)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 53.6 g portion of p-toluidine was dissolved in a mixture of 150 ml of 12N-hydrochloric acid and 100 ml of water, cooled in an ice-salt bath. A 100 g portion of ice was added and then a solution of 35 g of sodium nitrite in 80 ml of water was added dropwise with stirring over 1/2 hour. A solution of 48.5 g of maleimide in 400 ml of acetone was then added in one portion and the mixture was cooled in an ice-salt bath with 20 g of dry ice added to the reaction mixture. A 125 g portion of sodium acetate was added to achieve pH 3. Ten minutes later 5.0 g of cupric chloride dihydrate was added. The mixture was filtered and the filtrate was allowed to stand 64 hours. The solid was collected, added to 30 ml of 2,6-lutidine and heated on a steam bath for 1/2 hour, then poured into one liter of water and filtered. The filtrate produced pale yellow crystals which were collected, giving 2-(p-tolyl)maleimide.
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